Cas no 1396872-62-0 (N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide
• CAS No: 1396872-62-0
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 6312925
• PubChem ID: 71789632
• Update Time: 2025-10-07

N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide
• AKOS024539445
• N-(benzo[d][1,3]dioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• N-(1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• 1396872-62-0
• N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• F6213-0298
• VU0537315-1

• Inchi： 1S/C16H20N2O5/c1-15(2)22-8-16(9-23-15)6-18(7-16)14(19)17-11-3-4-12-13(5-11)21-10-20-12/h3-5H,6-10H2,1-2H3,(H,17,19)
• InChI Key： BYCOGZGAUTXYJR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC2(C1)CN(C(NC1=CC=C3C(=C1)OCO3)=O)C2

Computed Properties

• Exact Mass: 320.13722174g/mol
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.3Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide (CAS No. 1396872-62-0)

N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide, identified by its CAS number 1396872-62-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into molecular interactions.

The core structure of this compound features a spirocyclic backbone composed of a nitrogen-containing heterocycle linked to a nine-membered oxygen-rich ring system. This configuration imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development. The presence of the 2H-1,3-benzodioxol moiety, commonly known as the chromanone scaffold, suggests possible applications in modulating enzyme activities and receptor interactions, particularly those involving serotonergic and dopaminergic pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide is particularly noteworthy for its potential to stabilize transition states and enhance metabolic stability, key factors in the design of long-lasting therapeutic agents.

The pharmacological relevance of this compound has been further highlighted by studies demonstrating its interactions with various biological targets. For instance, preliminary computational modeling suggests that the spirocyclic amide moiety may engage with protease active sites, potentially making it a viable lead compound for the development of protease inhibitors. Additionally, the oxygen-rich ring system could interact with lipid rafts or membrane-bound receptors, offering avenues for exploring neuroprotective and anti-inflammatory therapies.

Recent advances in synthetic chemistry have enabled the efficient preparation of derivatives of N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide, allowing for systematic modifications to optimize biological activity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to introduce functional groups while maintaining the integrity of the spirocyclic framework. These synthetic strategies have opened up new possibilities for tailoring the compound's pharmacokinetic properties and therapeutic potential.

The biological evaluation of this compound has revealed intriguing findings that warrant further investigation. In vitro assays have shown that certain derivatives exhibit inhibitory effects on enzymes implicated in metabolic disorders and neurodegenerative diseases. The chromanone scaffold appears to modulate intracellular signaling pathways by interacting with transcription factors and second messenger systems, suggesting its utility in addressing multifaceted pathological processes.

The structural complexity of N-(2H-1,3-benzodioxol-5-yl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carboxamide also presents challenges in terms of drug delivery and formulation. However, recent developments in nanotechnology have provided innovative solutions for encapsulating and delivering such molecules efficiently. Lipid nanoparticles and polymeric micelles have been explored as carriers for this compound, enhancing its solubility and bioavailability while minimizing off-target effects.

Ongoing research aims to elucidate the detailed mechanism of action of this compound through interdisciplinary approaches combining structural biology, computational modeling, and pharmacokinetic studies. By understanding how it interacts with biological targets at the molecular level, scientists can refine its therapeutic profile and develop combination therapies that synergize with existing treatments.

The potential applications of N-(2H-1,3-benzodioxol) derivatives extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural motifs present in this class of compounds may inspire novel formulations for crop protection agents or functional materials with specialized properties.

In conclusion, N-(2H